![molecular formula C20H14ClNO4S B359186 methyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate CAS No. 939894-13-0](/img/structure/B359186.png)
methyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate
Description
Methyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate is a useful research compound. Its molecular formula is C20H14ClNO4S and its molecular weight is 399.8g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Indole Derivatives and Alkaloids
Indoles are significant heterocyclic systems found in natural products and drugs. They play a crucial role in cell biology. The synthesis of indole derivatives has attracted attention due to their biological activity. Researchers have investigated novel methods for constructing indoles, especially as moieties in selected alkaloids .
Antimicrobial Properties
The compound’s structure suggests potential antimicrobial activity. Researchers have explored its effects against bacteria, fungi, and other microorganisms. Investigating its mechanism of action and potential applications in treating infections is essential .
Anticancer Potential
Given the compound’s unique structure, it’s worth exploring its impact on cancer cells. In vitro studies could reveal its cytotoxic effects, potential pathways, and interactions with cellular components. Investigating its selectivity and safety profile is crucial for future drug development .
Corrosion Inhibition
The compound’s functional groups may contribute to its ability to inhibit metal corrosion. Researchers have studied similar derivatives for their protective effectiveness against metal surfaces. Investigating its performance as a corrosion inhibitor could have practical applications in materials science and engineering .
Plant Growth Regulators
Indole derivatives often exhibit plant hormone-like properties. Investigating whether this compound affects plant growth, root development, or other physiological processes could be valuable. It might serve as a potential plant growth regulator .
Synthetic Methodology
The compound’s complex structure presents an opportunity for developing novel synthetic methods. Researchers can explore efficient routes to its synthesis, addressing challenges related to stereochemistry, regioselectivity, and scalability .
properties
IUPAC Name |
methyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H-thiochromeno[4,3-b]pyran-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14ClNO4S/c1-25-19(23)16-14(10-6-2-4-8-12(10)21)15-17(26-18(16)22)11-7-3-5-9-13(11)27-20(15)24/h2-9,14H,22H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDWIWQFLEVHQSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(OC2=C(C1C3=CC=CC=C3Cl)C(=O)SC4=CC=CC=C42)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14ClNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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